Cas no 720-98-9 (4-Amino-phenol 1-benzoate)
4-Amino-phenol 1-benzoate structure
Product Name:4-Amino-phenol 1-benzoate
CAS No:720-98-9
MF:C13H11NO2
MW:213.231943368912
CID:544506
PubChem ID:297363
Update Time:2024-03-01
4-Amino-phenol 1-benzoate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-amino-, benzoate (ester)
- 4-Amino-phenol 1-benzoate
- Benzoic acid 4-aminophenyl ester
- Benzoic acid 4-amino-phenyl ester
-
- Inchi： 1S/C13H11NO2/c14-11-6-8-12(9-7-11)16-13(15)10-4-2-1-3-5-10/h1-9H,14H2
- InChI Key： OFZBREYRUUQJQG-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 213.078978594g/mol
- Monoisotopic Mass: 213.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3
4-Amino-phenol 1-benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594539-1g |
4-Aminophenyl benzoate |
720-98-9 | 98% | 1g |
￥3622.00 | 2024-05-02 | |
| Aaron | AR01JMP0-500mg |
4-Amino-phenol 1-benzoate |
720-98-9 | 97% | 500mg |
$163.00 | 2025-02-11 | |
| Aaron | AR01JMP0-1g |
4-Amino-phenol 1-benzoate |
720-98-9 | 97% | 1g |
$240.00 | 2025-02-11 | |
| Aaron | AR01JMP0-5g |
4-Amino-phenol 1-benzoate |
720-98-9 | 97% | 5g |
$708.00 | 2025-02-11 | |
| 1PlusChem | 1P01JMGO-500mg |
4-Amino-phenol 1-benzoate |
720-98-9 | 97% | 500mg |
$149.00 | 2024-04-21 | |
| 1PlusChem | 1P01JMGO-1g |
4-Amino-phenol 1-benzoate |
720-98-9 | 97% | 1g |
$213.00 | 2024-04-21 | |
| 1PlusChem | 1P01JMGO-5g |
4-Amino-phenol 1-benzoate |
720-98-9 | 97% | 5g |
$617.00 | 2024-04-21 |
4-Amino-phenol 1-benzoate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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